5-Methyl-N-(piperidin-4-yl)pyrimidin-2-amine dihydrochloride

• IUPAC Name: 5-methyl-N-piperidin-4-ylpyrimidin-2-amine;dihydrochloride
• InChI: InChI=1S/C10H16N4.2ClH/c1-8-6-12-10(13-7-8)14-9-2-4-11-5-3-9;;/h6-7,9,11H,2-5H2,1H3,(H,12,13,14);2*1H
• InChI Key: IXRLAWYMWWKQEH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1)NC2CCNCC2.Cl.Cl
• Molecular Formula: C10H18Cl2N4
• Molecular Weight: 265.18 g/mol
• CAS No.: 1707358-30-2

Description

5-Methyl-N-(piperidin-4-yl)pyrimidin-2-amine dihydrochloride is a useful research compound. Its molecular formula is C10H18Cl2N4 and its molecular weight is 265.18. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Practical Synthesis for Potent Inhibitors

A practical synthesis route for 5-fluoro-2-(piperidin-4-yloxy)pyrimidin-4-amine, serving as a key intermediate in the creation of potent deoxycytidine kinase inhibitors, was developed. This synthesis provides an economical and efficient approach, highlighting the chemical's relevance in pharmaceutical research focused on kinase inhibition (Zhang et al., 2009).

Novel One-Pot Synthesis for Pyrimidinones

A novel three-component reaction facilitated the synthesis of 2-aminopyrimidinones, showcasing the compound's utility in creating complex chemical structures. This synthesis underscores the versatility of "5-Methyl-N-(piperidin-4-yl)pyrimidin-2-amine dihydrochloride" in generating compounds with potential pharmaceutical applications (Bararjanian et al., 2010).

Pharmaceutical Research Applications

Antineoplastic and Analgesic Potential

Synthesis and pharmacological evaluation of a series of pyrimidines revealed significant antineoplastic (cancer-fighting) and analgesic (pain-relieving) properties. This research indicates the potential of "this compound" derivatives in developing new treatments for cancer and pain management (Mattioda et al., 1975).

Sigma-1 Receptor Antagonists for Neuropathic Pain

The compound's derivatives were identified as potent sigma-1 receptor antagonists, offering a promising avenue for treating neuropathic pain. This highlights its application in designing novel drugs for pain management (Lan et al., 2014).

Antibacterial and Antimicrobial Activities

Research into piperidine-containing pyrimidine imines and thiazolidinones revealed significant antibacterial activity, underscoring the compound's potential in developing new antimicrobial agents (Merugu et al., 2010).

Future Directions

Given the lack of specific information on this compound, future research could focus on its synthesis, chemical reactions, mechanism of action, and safety profile. Additionally, its potential applications in various fields, such as non-linear optics, could be explored.